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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Allyloxyethanol (CAS 111-

45-5) as a versatile monomer for the synthesis of functional polymers. Its bifunctional nature,

possessing both a primary hydroxyl group and a reactive allyl group, allows for its incorporation

into a variety of polymer architectures and subsequent post-polymerization modifications,

making it a valuable building block in materials science and drug development.[1][2][3]

Introduction to 2-Allyloxyethanol in Polymer
Chemistry
2-Allyloxyethanol is a colorless, high-boiling point liquid with a low odor, making it a suitable

monomer for synthesizing resins with hydroxyl functional groups.[1][4] Its molecular structure

consists of an allyl ether group (CH₂=CH-CH₂-O-) and a primary hydroxyl group (-OH),

conferring dual reactivity.[1] This unique characteristic enables its participation in a wide range

of polymerization reactions and subsequent chemical transformations.

The hydroxyl group can act as an initiator for ring-opening polymerization (ROP) or be

incorporated into polyesters and polyurethanes.[2][3] The allyl group provides a site for various

post-polymerization modifications, including thiol-ene "click" chemistry, epoxidation, and

radical-mediated grafting, which are crucial for the development of advanced materials for

biomedical applications such as drug delivery and tissue engineering.[3][5]
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Polymerization Applications and Methodologies
The dual functionality of 2-Allyloxyethanol allows for its use in several polymerization

strategies to create polymers with tailored properties.

Ring-Opening Polymerization (ROP) of Epoxides
2-Allyloxyethanol can serve as an initiator for the ring-opening polymerization of epoxides,

leading to the formation of polyethers with a terminal allyl group.[1][3] This allyl functionality is

then available for further chemical modification. A highly efficient method for the living ROP of

epoxides involves a Lewis pair catalyst system, such as an organobase and triethylborane

(Et₃B), with 2-Allyloxyethanol acting as the initiator.[1] This system offers precise control over

the polymerization process, yielding polyethers with controlled molecular weights and low

dispersity.[1]

Experimental Protocol: Ring-Opening Polymerization of Propylene Oxide Initiated by 2-
Allyloxyethanol

This protocol is a representative example based on the principles of Lewis pair-catalyzed ROP.

Materials:

2-Allyloxyethanol (initiator), dried and distilled

Propylene oxide (monomer), dried and distilled

Triethylborane (Et₃B) solution (catalyst)

Organobase (e.g., a phosphazene or amidine) (catalyst)

Anhydrous toluene (solvent)

Methanol (quenching agent)

Hexane (for precipitation)

Schlenk line and argon or nitrogen gas supply
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Dry glassware

Procedure:

Under an inert atmosphere (argon or nitrogen), add anhydrous toluene to a flame-dried

Schlenk flask.

Add a precisely measured amount of 2-Allyloxyethanol to the flask via syringe.

Introduce the organobase catalyst to the solution.

Add the desired amount of propylene oxide monomer to the reaction mixture.

Initiate the polymerization by adding the triethylborane solution dropwise at room

temperature.

Allow the reaction to proceed for the desired time, monitoring monomer conversion by

techniques such as ¹H NMR spectroscopy.

Quench the polymerization by adding a small amount of methanol.

Precipitate the resulting polymer by slowly adding the reaction mixture to a large volume of

cold hexane.

Isolate the polymer by filtration or decantation and dry under vacuum to a constant weight.

Characterize the polymer for its molecular weight (e.g., by gel permeation chromatography)

and structure (e.g., by ¹H and ¹³C NMR).

Synthesis of Polyurethanes and Polyesters
The hydroxyl group of 2-Allyloxyethanol allows for its incorporation into polyurethane and

polyester backbones through reactions with diisocyanates and dicarboxylic acids (or their

derivatives), respectively.[1][2][3] This introduces pendant allyl groups along the polymer chain,

which can be used for crosslinking or functionalization. For instance, 2-Allyloxyethanol can be

used as an end-capping reagent to create polyurethane prepolymers terminated with allyl

groups, which can then be used to modify other polymers like polydimethylsiloxane (PDMS)

coatings.[1][6]
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Experimental Workflow: Synthesis of an Allyl-Functionalized Polyurethane
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2-Allyloxyethanol
+

Diisocyanate
(e.g., MDI, TDI)

+
Polyol

Polyaddition Reaction
(with catalyst, e.g., DBTDL)

in anhydrous solvent

Allyl-Functionalized
Polyurethane

Thiol-ene Click Reaction
(with a thiol-containing molecule)

+ Photoinitiator + UV light

Functionalized
Polyurethane Network

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b089601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for synthesizing and modifying an allyl-functionalized polyurethane.

Isomerization and UV Curing
2-Allyloxyethanol can undergo isomerization to form 2-(1-propenyloxy)ethanol, which is a

more reactive monomer in cationic polymerization.[1][7] This isomerization can be catalyzed by

ruthenium complexes. The resulting propenyl ether monomers are valuable for the formulation

of UV-curable coatings and materials.[1][7]

Experimental Protocol: Isomerization of 2-Allyloxyethanol

This protocol is based on a study by Urbala et al. (2020).[7]

Materials:

2-Allyloxyethanol

Ruthenium catalyst (e.g., [RuCl₂(PPh₃)₃])

Inert atmosphere (argon or nitrogen)

Reaction vessel with temperature control

Procedure:

Place 2-Allyloxyethanol in a reaction vessel under an inert atmosphere.

Add the ruthenium catalyst to the 2-Allyloxyethanol.

Heat the reaction mixture to the desired temperature (e.g., 80°C).

Monitor the reaction progress by analyzing aliquots using techniques like gas

chromatography (GC) or ¹H NMR to observe the disappearance of the allyl signals and the

appearance of the propenyl signals.

Once the desired conversion is reached, the product can be purified by distillation or used

directly in subsequent polymerization steps.
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Data Presentation
The following tables summarize key properties and representative polymerization data for 2-
Allyloxyethanol.

Table 1: Physicochemical Properties of 2-Allyloxyethanol

Property Value Reference

CAS Number 111-45-5 [4]

Molecular Formula C₅H₁₀O₂ [1][2]

Molecular Weight 102.13 g/mol [2]

Boiling Point 159 °C [4][6]

Density 0.955 g/mL at 25 °C [4][6]

Refractive Index (n20/D) 1.436 [4][6]

Table 2: Representative Data for Lewis Pair Catalyzed Ring-Opening Polymerization of

Epoxides with an Alcohol Initiator

Initiator
Catalyst
System

Catalyst
Loading

Turnover
Frequenc
y (TOF)

Resulting
Polymer

Dispersit
y (Đ)

Referenc
e

Alcohol

(e.g., 2-

Allyloxyeth

anol)

Organobas

e / Et₃B

As low as

44 ppm

Up to 6000

h⁻¹

Poly(propyl

ene oxide)
< 1.1 [1]

Applications in Drug Development
The ability to introduce a reactive allyl group into polymers makes 2-Allyloxyethanol a
valuable monomer for applications in drug development. Polymers with pendant allyl groups

can be functionalized with targeting ligands, imaging agents, or therapeutic molecules through

efficient "click" chemistry reactions.[5] This allows for the creation of sophisticated drug delivery

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://unilongindustry.com/product/2-allyloxyethanol-cas-111-45-5/
https://www.benchchem.com/product/b089601
https://www.smolecule.com/products/s598118
https://www.smolecule.com/products/s598118
https://unilongindustry.com/product/2-allyloxyethanol-cas-111-45-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6185808.htm
https://unilongindustry.com/product/2-allyloxyethanol-cas-111-45-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6185808.htm
https://unilongindustry.com/product/2-allyloxyethanol-cas-111-45-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6185808.htm
https://www.benchchem.com/product/b089601
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9025249/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


systems, such as stimuli-responsive nanoparticles that release their payload in response to

specific biological cues (e.g., pH, enzymes, or redox potential).[8][9][10]

Signaling Pathway for Stimuli-Responsive Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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